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Compound of Interest

2-(2,3,4-Trifluorophenyl)butanoic
Compound Name: d
aci

Cat. No.: B13254859

Get Quote

Executive Summary

2-(2,3,4-Trifluorophenyl)butanoic acid is a specialized fluorinated phenylalkanoic acid
derivative primarily utilized in medicinal chemistry for Structure-Activity Relationship (SAR)
optimization. It serves as a lipophilic, metabolically stable analog of phenylacetic acid scaffolds,
often employed to modulate potency and blood-brain barrier (BBB) permeability in drug
discovery programs targeting kinases or cyclooxygenases.

Status of CAS Number: While the specific CAS number for the 2-substituted butanoic acid
variant is not widely indexed in public chemical registries, the compound is synthesized directly
from its primary scaffold, 2,3,4-Trifluorophenylacetic acid (CAS 243666-12-8). This guide
provides the definitive characterization, synthesis, and validation protocols for researchers
requiring this specific motif.

Part 1: Chemical Identity & Physicochemical
Profile[1]
Nomenclature & Identification
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Parameter

Detail

Chemical Name

2-(2,3,4-Trifluorophenyl)butanoic acid

IUPAC Name

2-(2,3,4-trifluorophenyl)butanoic acid

Common Scaffold CAS

243666-12-8 (Precursor: 2,3,4-

Trifluorophenylacetic acid)

1342727-90-5 (Analog: 2-(2,3,4-

Analog CAS ] ] ]
Trifluorophenyl)propanoic acid)

Molecular Formula C10H9F302

Molecular Weight 218.17 g/mol

SMILES CCC(C1=C(C(=C(C=C1)F)F)F)C(=0)O

Physicochemical Properties (Predicted vs. Scaffold)

The introduction of the ethyl group at the alpha position significantly alters the lipophilicity

compared to the acetic acid parent, enhancing membrane permeability.
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2,3,4- 2-(2,3,4-
Property Trifluorophenylacet Trifluorophenyl)but Impact on DMPK
ic Acid (Parent) anoic Acid (Target)
Increased lipophilicity
LogP (Predicted) ~1.8 ~2.7-2.9 improves passive
diffusion.
Slight increase due to
pKa (Acid) ~3.9 ~4.2 inductive effect of the
ethyl group.
Polar surface area
tPSA 37.3 A2 37.3 A2 remains constant;
steric bulk increases.
Minimal entropy
Rotatable Bonds 2 3 penalty for binding

affinity.

Part 2: Synthetic Methodology (Self-Validating

Protocol)
Strategic Route: Alpha-Alkylation

The most robust route to 2-(2,3,4-Trifluorophenyl)butanoic acid is the direct

-alkylation of 2,3,4-trifluorophenylacetic acid using a strong non-nucleophilic base. This method
avoids the competing nucleophilic aromatic substitution (

) on the highly fluorinated ring by maintaining low temperatures.

Reaction Scheme (Graphviz)

C-Alkylation

2,3,4-Trifluorophenylacetic Acid Deprotonation > 1. LDA (2.1 eq), THF, -78°C Enolate Formation > Dianion Species (Acidic Workup) 3 2-(2,3,4-Trifluorophenyl)butanoic Acid
(CAS 243666-12-8) 2. Ethyl lodide (1.1 eq) (Transient) (Target)

Click to download full resolution via product page
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Caption: Figure 1. Synthesis via dianion alkylation of phenylacetic acid scaffold.

Experimental Protocol

Objective: Synthesis of 5.0 g of 2-(2,3,4-Trifluorophenyl)butanoic acid.

Reagents:

2,3,4-Trifluorophenylacetic acid (CAS 243666-12-8): 4.35 g (22.9 mmol)

Lithium Diisopropylamide (LDA): 2.0 M in THF/heptane (25 mL, ~50 mmol)

Ethyl lodide: 3.93 g (25.2 mmol)

Tetrahydrofuran (THF), anhydrous: 100 mL

Step-by-Step Procedure:

Inert Atmosphere Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic
stir bar and rubber septum. Purge with Argon for 15 minutes.

e Solvent Charge: Add anhydrous THF (80 mL) and cool to -78°C using a dry ice/acetone
bath.

o Base Addition: Add LDA solution (25 mL) dropwise over 20 minutes. Note: Maintain
temperature below -70°C to prevent decomposition.

o Substrate Addition: Dissolve 2,3,4-trifluorophenylacetic acid (4.35 g) in THF (20 mL) and add
dropwise to the LDA solution. The mixture typically turns yellow/orange, indicating dianion
formation. Stir at -78°C for 1 hour.

» Alkylation: Add Ethyl lodide (3.93 g) dropwise.
e Warming: Allow the reaction to warm to 0°C over 2 hours. Stir at 0°C for an additional 1 hour.
e Quench: Carefully quench with 1IN HCI (50 mL) until pH < 2.

o Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Combine organic
layers.
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 Purification: Wash with brine, dry over Na=SOa4, and concentrate in vacuo. Recrystallize from
Hexane/EtOAc to yield the pure acid.

Part 3: Analytical Validation

To ensure the integrity of the synthesized compound, the following analytical signatures must
be verified.

Proton NMR (*H NMR, 400 MHz, CDCIs)

e 011.0-12.5 ppm (br s, 1H): Carboxylic acid proton (-COOH).

0 6.90 - 7.20 ppm (m, 2H): Aromatic protons (H-5 and H-6 of the phenyl ring). Note: The
coupling pattern will be complex due to F-H coupling.

0 3.85 ppm (t, J = 7.5 Hz, 1H): Alpha-proton (chiral center).

0 1.80 - 2.10 ppm (m, 2H): Methylene group of the ethyl chain (-CH2-).

0 0.95 ppm (t, J = 7.4 Hz, 3H): Methyl group (-CH3).

Mass Spectrometry (ESI-)

e Theoretical [M-H]~: 217.05 m/z

e Observed: Expect a peak at 217.1 m/z.

o Diagnostic: The presence of a strong M-H peak confirms the carboxylic acid functionality.
Part 4: Applications in Drug Discovery

Bioisosterism & Metabolic Stability

The 2,3,4-trifluorophenyl motif is a critical bioisostere for electron-deficient aromatic rings.

» Metabolic Blocking: The fluorine atoms at positions 2, 3, and 4 block common metabolic
oxidation sites (CYP450 mediated hydroxylation), significantly extending the half-life (

) compared to non-fluorinated analogs.
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 Lipophilicity Tuning: The ethyl chain addition (vs. methyl or H) allows precise tuning of LogD
to optimize blood-brain barrier penetration without introducing excessive molecular weight.

Workflow: SAR Integration

Researchers should use this compound to probe the steric tolerance of the binding pocket.

Lead Compound
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£ N
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'
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Click to download full resolution via product page

Caption: Figure 2. Integration of 2-(2,3,4-Trifluorophenyl)butanoic acid into SAR cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.2-(2,3,4-=FFKE) M- LiEREZHYHRTAR/AT [guidechem-chemany.com]
o 2. pharmaffiliates.com [pharmaffiliates.com]

o 3.2-(234-=FFKE)IIR-T ARHLUFHFIBIRAT] [m.gdwjsj.com]
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: 2-(2,3,4-
Trifluorophenyl)butanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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